Cas no 188047-58-7 (1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl-
• CAS No: 188047-58-7
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 1379939
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl-

• Inchi： 1S/C11H8Cl2N2O/c1-7-9(11(13)16)10(12)15(14-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： PTBNUSNSZVQIBC-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=C(Cl)N(C2=CC=CC=C2)N=C1C)=O

Computed Properties

• Exact Mass: 254.00154

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Melting Point: 97 °C
• Boiling Point: 366.7±37.0 °C(Predicted)
• PSA: 34.89
• pka: -5.05±0.10(Predicted)